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Compound of Interest

Compound Name: 16-Anhydro Digitalin

Cat. No.: B12361182

Disclaimer: The chemical "16-Anhydro Digitalin” is not a standard recognized chemical name.
This guide has been developed by inferring that the substance is an anhydro form of Digitalin,
a highly toxic cardiac glycoside. The procedures outlined below are based on the known
hazards of Digitalin and related compounds like Digitoxin. Always consult your institution's
safety officer and the specific Safety Data Sheet (SDS) for the exact compound you are
handling.

This document provides crucial, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with 16-Anhydro Digitalin. It offers
procedural, step-by-step guidance on handling, personal protective equipment (PPE), and
disposal to ensure a safe laboratory environment.

Hazard Assessment and Toxidicological Data

Digitalin and its derivatives are potent cardiac glycosides, which are highly toxic if swallowed, in
contact with skin, or if inhaled.[1][2] Acute toxicity can lead to severe health effects, including
cardiac arrest. Therefore, handling this compound requires stringent safety protocols.

Quantitative Data Summary
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Parameter Value Reference

Acute Toxicity (Oral LD50, Rat)  28.27 mg/kg (for Digoxin)

H301, H311, H331 (Toxic if

GHS Hazard Statements swallowed, in contact with skin,  [1][2]
or if inhaled)

GHS Precautionary P261, P280, P301+P310, (2]

Statements P302+P352, P304+P340

Appearance Likely a solid, powder form. [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following PPE must be

worn at all times when handling 16-Anhydro Digitalin.

Hand Protection: Wear two pairs of nitrile gloves that have been tested for chemical
resistance. Ensure the outer gloves extend over the cuffs of the lab coat.

Eye Protection: Chemical safety goggles are required. For procedures with a high risk of
aerosol generation, a face shield should be worn in addition to goggles.

Respiratory Protection: Work must be conducted in a certified chemical fume hood.[3] For
any work outside of a fume hood, or in cases of potential exposure, a NIOSH-approved N95
or higher-rated respirator is necessary.[4]

Body Protection: A buttoned-up laboratory coat is required. For larger quantities or
procedures with a higher risk of spills, a disposable gown over the lab coat is recommended.

Foot Protection: Closed-toe shoes are mandatory in the laboratory.

Operational Plan: Step-by-Step Handling Protocol

Preparation:

Designated Area: All work with 16-Anhydro Digitalin must be performed in a designated
area within a certified chemical fume hood.
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o Emergency Preparedness: Ensure an emergency eyewash station and safety shower are
readily accessible. Have a spill kit specifically for toxic powders available.

e Pre-weighing: If possible, pre-weigh the required amount of the compound in a glove box or
a balance enclosure within the fume hood to minimize aerosol generation.

Handling:

Donning PPE: Before handling the compound, put on all required PPE in the correct order.
o Containment: Keep the container of 16-Anhydro Digitalin tightly closed when not in use.[3]

o Dispensing: When dispensing the powder, use tools that minimize dust creation, such as a
micro-spatula. Avoid pouring the powder directly.

o Spills: In case of a small spill, carefully cover the area with an absorbent material from the
spill kit and decontaminate the area with an appropriate solution (e.g., 10% bleach solution),
followed by a thorough cleaning. For larger spills, evacuate the area and contact your
institution's emergency response team.

Post-Handling:

o Decontamination: Thoroughly decontaminate all surfaces and equipment used with a
suitable cleaning agent.

» Doffing PPE: Remove PPE carefully to avoid self-contamination. The outer pair of gloves
should be removed first, followed by the lab coat, then the inner gloves. Wash hands
thoroughly with soap and water after removing all PPE.

Disposal Plan
All waste generated from handling 16-Anhydro Digitalin is considered hazardous waste.
» Solid Waste: All contaminated solid waste, including used PPE (gloves, gowns), weighing

paper, and contaminated lab supplies, must be collected in a designated, sealed, and clearly
labeled hazardous waste container.
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» Liquid Waste: All solutions containing 16-Anhydro Digitalin must be collected in a
designated, sealed, and clearly labeled hazardous liquid waste container.

» Disposal Procedures: Follow your institution's and local regulations for the disposal of
hazardous chemical waste. Do not dispose of this material down the drain or in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 16-Anhydro Digitalin.
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Caption: Workflow for Safe Handling of 16-Anhydro Digitalin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

